Cas no 851137-35-4 (Hexan-3-ylboronic acid)
Hexan-3-ylboronic acid structure
Product Name:Hexan-3-ylboronic acid
CAS No:851137-35-4
MF:C6H15BO2
MW:129.993102312088
CID:2851892
Update Time:2023-08-09
Hexan-3-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- hexan-3-ylboronic acid
- Hexan-3-ylboronic acid
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- Inchi： 1S/C6H15BO2/c1-3-5-6(4-2)7(8)9/h6,8-9H,3-5H2,1-2H3
- InChI Key： MADOAEPFTAYMEJ-UHFFFAOYSA-N
- SMILES： OB(C(CC)CCC)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 66.1
- Topological Polar Surface Area: 40.5
Hexan-3-ylboronic acid Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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